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Compound of Interest

2,4-Diaminophenoxyethanol
Compound Name:
Dihydrochloride

Cat. No.: B11728004

A Guide for Researchers and Drug Development Professionals

Welcome to the technical support center for the crystallization of 2,4-Diaminophenoxyethanol
Dihydrochloride. This guide is designed to provide in-depth, experience-driven advice to
scientists and researchers. Authored from the perspective of a Senior Application Scientist, this
document goes beyond simple protocols to explain the underlying principles of crystallization,
helping you troubleshoot and optimize your experiments effectively.

Section 1: Understanding the Molecule and Its
Crystallization Behavior

2,4-Diaminophenoxyethanol Dihydrochloride is an organic compound often used as an
intermediate in the synthesis of pharmaceuticals and as a component in cosmetic formulations,
particularly hair dyes.[1][2] Its structure, featuring two amino groups and a phenoxyethanol
moiety, results in a polar molecule.[3] The dihydrochloride salt form significantly enhances its
water solubility.[3]

Physicochemical Properties

A thorough understanding of the molecule's properties is the foundation of a successful
crystallization strategy.
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Property Value Source
Molecular Formula CsH12N202 - 2HCI [3]
Molecular Weight ~241.12 g/mol [3][4]
Appearance Grey to pale pink-grey powder [1][5]
Melting Point 222-224 °C [2][5][6]
Water Solubility 425 g/L at 20°C [3][6]

Slightly soluble in DMSO and
Organic Solvent Solubility methanol; insoluble in acetone  [3]
and 95% ethanol.[3]

0.99 at 20°C (Note: a
conflicting value of -0.98 is
log P (octanol-water) also reported, but the positive [31[7]
value is more consistent with
its properties).[3]

Aqueous Solution pH Approximately 1 [3][6]

The high water solubility and low solubility in many common organic solvents are critical factors
to consider when developing a crystallization protocol.[3] This profile suggests that anti-solvent
crystallization or pH-swing crystallization could be effective methods.

Section 2: General Troubleshooting Workflow

When encountering issues with the crystallization of 2,4-Diaminophenoxyethanol
Dihydrochloride, a systematic approach to troubleshooting is essential. The following diagram
outlines a logical workflow to diagnose and resolve common problems.
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Start: Crystallization Issue Identified

Q1: No Crystals Forming?

AL1: Supersaturation too low. AL.2: Nucleation barrier too high.
- Concentrate solution - Scratch flask

- Add anti-solvent - Add seed crystals

- Cool further - Introduce ultrasound

A2.1: Cooling too fast. A2.2: Saturation point too high a temp.
- Slow down cooling rate - Add more solvent

- Insulate flask - Use a different solvent system

A3.1: Compound too soluble in mother liquor.
- Optimize solvent/anti-solvent ratio
- Cool to lower temperature

A3.2: Insufficient crystallization time.
- Allow more time at low temperature

A4.1: Impurities trapped during rapid growth
- Slow crystallization rate
- Recrystallize

A4.2: Co-crystallization of impurities.
- Wash with appropriate solvent
- Perform upstream purification
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1. Dissolve crude product in
minimum hot solvent (e.g., Water)

2. Slowly add anti-solvent

(e.g., Isopropanol) until cloudy

3. Add a few drops of solvent
to re-clarify

4. Cool slowly to room temp,
then in ice bath

5. Filter to collect crystals

6. Wash with cold anti-solvent

7. Dry under vacuum

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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